Cas no 30071-44-4 (2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-)

2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)- structure
30071-44-4 structure
Product Name:2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-
CAS No:30071-44-4
MF:C15H10N2O5
MW:298.25030374527
CID:315322
PubChem ID:5378133
Update Time:2025-04-19

2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-
    • 1-[3-Nitrophenyl]-3-[4-nitrophenyl]-2-propen-1-one
    • (E)-1-(3-nitrophenyl)-3-(4-nitrophenyl)prop-2-en-1-one
    • BDBM50278196
    • MKIFWDWOGFZNTR-RMKNXTFCSA-N
    • Chalcone, 3',4-dinitro-
    • 3',4-Dinitrocalcone
    • 30071-44-4
    • (2E)-1-(3-Nitrophenyl)-3-(4-nitrophenyl)-2-propen-1-one #
    • 3',4-Dinitrochalcone
    • 3',4-Dinitrocalcone [Italian]
    • AKOS000953900
    • CHEMBL471253
    • WR-226212
    • 1-(3-nitrophenyl)-3-(4-nitrophenyl)prop-2-en-1-one
    • Inchi: 1S/C15H10N2O5/c18-15(12-2-1-3-14(10-12)17(21)22)9-6-11-4-7-13(8-5-11)16(19)20/h1-10H/b9-6+
    • InChI Key: MKIFWDWOGFZNTR-RMKNXTFCSA-N
    • SMILES: O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 298.059
  • Monoisotopic Mass: 298.058971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.396
  • Boiling Point: 473.6°Cat760mmHg
  • Flash Point: 229.4°C
  • Refractive Index: 1.674
  • PSA: 103.35
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